Cas no 74555-98-9 (Ethyl 2-methyl-4-oxo-4H-chromene-3-carboxylate)

• Product Name: Ethyl 2-methyl-4-oxo-4H-chromene-3-carboxylate
• CAS No: 74555-98-9
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 1093361
• PubChem ID: 642352
• Update Time: 2025-10-05

Ethyl 2-methyl-4-oxo-4H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methyl-4-oxo-4H-chromene-3-carboxylate
• AKOS022188045
• ethyl 2-methylchromone-3-carboxylate
• 74555-98-9
• 4H-1-benzopyran-3-carboxylic acid, 2-methyl-4-oxo-, ethyl ester
• InChI=1/C13H12O4/c1-3-16-13(15)11-8(2)17-10-7-5-4-6-9(10)12(11)14/h4-7H,3H2,1-2H
• ethyl 2-methyl-4-oxochromene-3-carboxylate
• ethyl2-methyl-4-oxo-4H-chromene-3-carboxylate

• Inchi： 1S/C13H12O4/c1-3-16-13(15)11-8(2)17-10-7-5-4-6-9(10)12(11)14/h4-7H,3H2,1-2H3
• InChI Key： KBTZREOELHQMNO-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OCC)C(C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 232.07355886g/mol
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on Ethyl 2-methyl-4-oxo-4H-chromene-3-carboxylate

Ethyl 2-methyl-4-oxo-4H-chromene-3-carboxylate: A Comprehensive Overview

Ethyl 2-methyl-4-oxo-4H-chromene-3-carboxylate (CAS No. 74555-98-9) is a chromenone derivative that has garnered significant attention in the fields of biomedical research and pharmaceutical development. This compound belongs to the class of benzo-pyran derivatives, which are known for their diverse biological activities and potential therapeutic applications.

Over the past decade, there has been a growing interest in natural product-derived compounds, particularly those with chromene skeletons, due to their unique pharmacological profiles. Ethyl 2-methyl-4-oxo-4H-chromene-3-carboxylate stands out among these derivatives because of its antioxidant, anti-inflammatory, and neuroprotective properties, which have been extensively studied in preclinical models.

Recent studies have highlighted the compound's ability to modulate nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways, which are central to inflammation and oxidative stress. This modulation suggests that the compound may hold promise in the treatment of chronic inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease, and asthma.

Additionally, research has explored the compound's potential in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. Its antioxidant properties have been linked to its ability to scavenge reactive oxygen species (ROS) and reduce oxidative stress, which is a key factor in neurodegeneration.

One of the most exciting developments in Ethyl 2-methyl-4-oxo-4H-chromene-3-carboxylate research is its potential as a radiosensitizer. Preclinical studies have demonstrated that the compound can enhance the efficacy of radiation therapy in cancer treatment by increasing DNA damage and reducing tumor recurrence rates.

Despite these promising findings, further research is needed to fully understand the mechanisms underlying the compound's biological activities. Ongoing investigations are focusing on optimizing its pharmacokinetics, improving its bioavailability, and exploring its potential as a drug delivery system in various therapeutic areas.

In conclusion, Ethyl 2-methyl-4-oxo-4H-chromene-3-carboxylate (CAS No. 74555-98-9) is a highly promising compound with wide-ranging applications in biomedical science and pharmaceutical innovation. Its unique combination of antioxidant, anti-inflammatory, and neuroprotective properties, coupled with its potential as a radiosensitizer, positions it as a key candidate for further research and development in the quest for novel therapeutic agents.